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Compound of Interest

Compound Name: Pyridin-4-ol

Cat. No.: B093559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of sodium pyridin-4-olate, a

valuable intermediate in pharmaceutical and chemical synthesis. The procedure is based on

the deprotonation of 4-hydroxypyridine (also known as 4-pyridone) using a strong sodium base.

Introduction
Sodium pyridin-4-olate is the sodium salt of 4-hydroxypyridine. 4-Hydroxypyridine exists in a

tautomeric equilibrium with its keto form, 4-pyridone.[1] The deprotonation of this compound

with a suitable base, such as sodium hydride or a sodium alkoxide, yields the corresponding

sodium salt. This salt is a versatile nucleophile and intermediate in the synthesis of various

substituted pyridines.

Reaction Scheme
The synthesis involves the deprotonation of 4-hydroxypyridine using a sodium base to form

sodium pyridin-4-olate.

Tautomerism of 4-Hydroxypyridine:
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Caption: Experimental workflow for the synthesis of Sodium Pyridin-4-olate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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